Cas no 158502-05-7 (10H-Phenothiazine-10-acetylchloride)

• Product Name: 10H-Phenothiazine-10-acetylchloride
• CAS No: 158502-05-7
• MF: C₁₄H₁₀ClNOS
• MW: 275.753301143646
• CID: 137297
• PubChem ID: 5191887
• Update Time: 2025-04-19

10H-Phenothiazine-10-acetylchloride Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-acetylchloride
• 2-phenothiazin-10-ylacetyl chloride
• PHENOTHIAZINE-10-ACETYL CHLORIDE
• phenothiazino-10-acetyl chloride
• 158502-05-7
• AKOS015911212
• DTXSID40409331

• Inchi： 1S/C14H10ClNOS/c15-14(17)9-16-10-5-1-3-7-12(10)18-13-8-4-2-6-11(13)16/h1-8H,9H2
• InChI Key： BBGHCAFPASHYSV-UHFFFAOYSA-N
• SMILES： ClC(CN1C2C=CC=CC=2SC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 275.01700
• Monoisotopic Mass: 275.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 409.5°Cat760mmHg
• Flash Point: 201.5°C
• Refractive Index: 1.663
• PSA: 45.61000
• LogP: 4.11970